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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material properties of EN40B

steel, a chromium-molybdenum nitriding steel known for its high wear resistance, good

toughness, and ductility. This document consolidates key data on its chemical, mechanical,

thermal, and physical properties to support advanced research and development applications.

Introduction to EN40B Steel
EN40B, also designated as 722M24 and 32CrMo12, is a versatile engineering steel widely

used in applications demanding high tensile strength and excellent wear resistance.[1][2] It is

particularly well-suited for nitriding, a surface-hardening heat treatment that imparts a very hard

case, significantly enhancing its fatigue life and resistance to abrasion.[1][2] Common

applications include the manufacturing of gears, crankshafts, extruder screws, and other

components subjected to heavy loads and abrasive conditions.

Chemical Composition
The nominal chemical composition of EN40B steel is presented in Table 1. The presence of

chromium and molybdenum as primary alloying elements contributes to its hardenability,

strength at elevated temperatures, and resistance to tempering.

Table 1: Chemical Composition of EN40B Steel
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Element Content (%)

Carbon (C) 0.20 - 0.30

Silicon (Si) 0.10 - 0.35

Manganese (Mn) 0.45 - 0.70

Chromium (Cr) 2.80 - 3.50

Molybdenum (Mo) 0.40 - 0.70

Phosphorus (P) ≤ 0.035

Sulfur (S) ≤ 0.040

Nickel (Ni) ≤ 0.40

Data compiled from multiple sources.[3][4][5]

Mechanical Properties
The mechanical properties of EN40B steel are highly dependent on its heat treatment

condition. It is typically supplied in the hardened and tempered 'T' condition.[1][6] The following

tables summarize the key mechanical properties at ambient temperature for different

conditions.

Table 2: Mechanical Properties of EN40B Steel at Ambient Temperature
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Condition
Tensile
Strength
(MPa)

Yield
Strength
(MPa)

Elongation
(%)

Izod Impact
(J)

Hardness
(Brinell)

S 775 - 925 585 15 50 223 - 277

T 850 - 1000 680 13 50 248 - 302

U 925 - 1075 755 12 42 269 - 331

Data

compiled

from multiple

sources.[5]

Properties at Elevated Temperatures
EN40B is known for its high creep strength at temperatures up to 600°C.[1][2] While

comprehensive datasets are proprietary, the chromium and molybdenum content ensures good

retention of strength at elevated temperatures.

Physical and Thermal Properties
A summary of the important physical and thermal properties of EN40B steel is provided in Table

3.

Table 3: Physical and Thermal Properties of EN40B Steel
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Property Value Units

Density 7.85 g/cm³

Modulus of Elasticity 210 GPa

Poisson's Ratio 0.29 -

Thermal Conductivity ~41-44 W/m·K

Specific Heat Capacity ~460 J/kg·K

Mean Coefficient of Thermal

Expansion (20-100°C)
11.3 x 10⁻⁶ /°C

Mean Coefficient of Thermal

Expansion (20-500°C)
13.6 x 10⁻⁶ /°C

Data compiled from multiple

sources.[7][8]

Heat Treatment
The desirable properties of EN40B steel are achieved through carefully controlled heat

treatment processes. The typical heat treatment cycle involves annealing, hardening,

tempering, and often a final nitriding step.
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Figure 1: EN40B Steel Heat Treatment Workflow
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Figure 2: Interrelation of Factors Determining Mechanical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to the Material Properties
of EN40B Steel]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607303#what-are-the-material-properties-of-en40b-
steel]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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